Cas no 2138217-17-9 (1,3-dioxo-1H,3H,4H-pyrrolo2,1-c1,4oxazine-7-sulfonamide)

• Product Name: 1,3-dioxo-1H,3H,4H-pyrrolo2,1-c1,4oxazine-7-sulfonamide
• CAS No: 2138217-17-9
• MF: C₇H₆N₂O₅S
• MW: 230.197940349579
• MDL: MFCD31421173
• CID: 4640914
• PubChem ID: 132342039
• Update Time: 2025-06-11

1,3-dioxo-1H,3H,4H-pyrrolo2,1-c1,4oxazine-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-sulfonamide
• 1,3-dioxo-1H,3H,4H-pyrrolo2,1-c1,4oxazine-7-sulfonamide

• MDL： MFCD31421173
• Inchi： 1S/C7H6N2O5S/c8-15(12,13)4-1-5-7(11)14-6(10)3-9(5)2-4/h1-2H,3H2,(H2,8,12,13)
• InChI Key： FGZHPWAEXFGPPS-UHFFFAOYSA-N
• SMILES： O1C(=O)CN2C=C(S(N)(=O)=O)C=C2C1=O

Additional information on 1,3-dioxo-1H,3H,4H-pyrrolo2,1-c1,4oxazine-7-sulfonamide

Comprehensive Overview of 1,3-dioxo-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-sulfonamide (CAS No. 2138217-17-9)

The compound 1,3-dioxo-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-sulfonamide (CAS No. 2138217-17-9) is a heterocyclic sulfonamide derivative with a unique fused ring structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of both sulfonamide and pyrrolo-oxazine moieties makes it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

Recent studies highlight the growing interest in sulfonamide-based compounds for their versatility in medicinal chemistry. Researchers are actively exploring their applications in targeting carbonic anhydrases, kinases, and bacterial dihydropteroate synthase. The 1,3-dioxo-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine core further enhances its binding affinity, making it a subject of computational docking studies and structure-activity relationship (SAR) analyses.

From a synthetic chemistry perspective, the preparation of CAS No. 2138217-17-9 involves multi-step reactions, often starting from commercially available pyrrole derivatives. Key steps include cyclization, sulfonylation, and oxidation, with yields optimized through modern catalytic methods. Green chemistry principles are increasingly applied to reduce waste and improve sustainability in its synthesis.

The compound's physicochemical properties—such as solubility, logP, and hydrogen bonding capacity—are critical for its bioavailability and drug-likeness. Computational models predict moderate permeability, suggesting potential for central nervous system (CNS) targeting if structural modifications are made. These insights align with current trends in AI-driven drug design, where machine learning algorithms accelerate the identification of optimal analogs.

In agrochemical applications, derivatives of 1,3-dioxo-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-7-sulfonamide show promise as herbicides and fungicides. Their mode of action often involves disruption of plant amino acid biosynthesis, a mechanism distinct from traditional pesticides. This novelty addresses rising concerns about pesticide resistance and environmental persistence.

Regulatory agencies emphasize thorough toxicological profiling for such compounds. Preliminary data on CAS No. 2138217-17-9 indicate low acute toxicity, but chronic exposure studies remain ongoing. These evaluations are essential given the increasing consumer demand for eco-friendly chemicals and stricter global regulations like REACH and TSCA.

Market analysts note growing patent activity around pyrrolo-oxazine sulfonamides, particularly in Asia-Pacific regions. The compound's versatility supports its use in personalized medicine and precision agriculture—two sectors experiencing rapid growth due to technological advancements and shifting consumer preferences.

Future research directions may explore the compound's photophysical properties for material science applications. Its conjugated system could be tailored for organic electronics or sensors, aligning with the push for sustainable alternatives to conventional materials. Cross-disciplinary collaborations will likely drive innovation in this space.